Cas no 82810-68-2 (16-Iodostanolone)

16-Iodostanolone structure
16-Iodostanolone structure
Product name:16-Iodostanolone
CAS No:82810-68-2
MF:C19H29IO2
Molecular Weight:416.33683848381
CID:725233

16-Iodostanolone Properties

Names and Identifiers

    • Androstan-3-one,17-hydroxy-16-iodo-, (5a,16a,17b)-
    • 16-iodostanolone
    • 16alpha-Iodostanolone
    • 16alpha-Iodo-5alpha-dihydrotestosterone
    • 16-Iodostanolone
    • Inchi: 1S/C19H29IO2/c1-18-7-5-12(21)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(20)17(19)22/h11,13-17,22H,3-10H2,1-2H3/t11-,13+,14-,15-,16+,17-,18-,19-/m0/s1
    • InChIKey: XBLJAEMJGAJBSA-QMMYDPBZSA-N
    • SMILES: I[C@H]1[C@@H]([C@@]2(C)CC[C@@H]3[C@@]4(C)CCC(C[C@@H]4CC[C@H]3[C@@H]2C1)=O)O

Computed Properties

  • 精确分子量: 416.121
  • 同位素质量: 416.121
  • Isotope Atom Count: 0
  • 氢键供体数量: 1
  • 氢键受体数量: 2
  • 重原子数量: 22
  • 可旋转化学键数量: 0
  • 复杂度: 492
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 8
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • XLogP3: 4.3
  • 拓扑分子极性表面积: 37.3

Experimental Properties

  • Density: 1.46
  • Boiling Point: 474.5°C at 760 mmHg
  • 闪点: 240.7°C
  • Refractive Index: 1.591

16-Iodostanolone Literature

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